Cas no 477857-65-1 (4-{(E)-(4-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-{(E)-(4-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 477857-65-1
• CID: 4652578
• Update Time: 2025-07-18

4-{(E)-(4-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-([(E)-(4-METHOXYPHENYL)METHYLIDENE]AMINO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 4-([(E)-(4-METHOXYPHENYL)METHYLIDENE]AMINO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-{(E)-(4-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

Additional information on 4-{(E)-(4-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

Professional Introduction to Compound with CAS No. 477857-65-1 and Product Name: 4-{(E)-(4-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

The compound with CAS No. 477857-65-1 and the product name 4-{(E)-(4-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the triazole class, a scaffold that has garnered considerable attention due to its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a 4-methoxyphenyl group and a thienyl moiety, contribute to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

Recent advancements in chemical biology have highlighted the importance of triazole derivatives in modulating various biological pathways. The 4H-1,2,4-triazole core is known for its ability to interact with biological targets such as enzymes and receptors, often leading to potent pharmacological effects. In particular, the 3-thiol group in this compound introduces a reactive site that can participate in covalent bonding or form disulfide linkages, which are crucial for drug delivery systems and bioconjugation strategies.

The (E)-(4-methoxyphenyl)methylideneamino substituent adds another layer of complexity to the molecule, influencing its electronic properties and potential interactions with biological targets. The methoxy group on the phenyl ring enhances lipophilicity while maintaining metabolic stability, making it an attractive feature for oral bioavailability. This combination of structural elements suggests that the compound may exhibit multiple modes of action, which is increasingly recognized as a key factor in developing effective therapeutics for complex diseases.

In the context of contemporary pharmaceutical research, this compound aligns with the growing interest in multitargeted drugs. The integration of different pharmacophoric units into a single molecule can lead to synergistic effects, improving therapeutic outcomes while minimizing side effects. Preliminary studies have indicated that derivatives of this class exhibit potential antimicrobial and anti-inflammatory properties, although further research is needed to fully elucidate their mechanisms of action.

The thienyl group at the 5-position of the triazole ring is another critical feature that warrants detailed investigation. Thiophene derivatives are well-documented for their diverse biological activities, including antitumor and antiviral effects. The presence of this moiety in conjunction with the triazole core suggests that this compound may interfere with key metabolic pathways relevant to disease progression. Additionally, the thienyl group can serve as a handle for further chemical modifications, enabling the development of libraries of analogs with tailored properties.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated methodologies that highlight its complexity. The construction of the 1,2,4-triazole ring requires precise control over reaction conditions to ensure high yield and purity. Furthermore, introducing the (E)-(4-methoxyphenyl)methylideneamino and thienyl groups necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. These synthetic challenges underscore the expertise required to produce such molecules at scale for preclinical and clinical studies.

The potential applications of this compound are vast and span multiple therapeutic areas. In oncology research, triazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of this molecule suggest that it may disrupt signaling pathways critical for tumor growth and metastasis. Similarly, in inflammatory diseases such as rheumatoid arthritis, triazole compounds have demonstrated anti-inflammatory effects by modulating cytokine production and immune cell function.

Infectious disease research has also benefited from the development of novel triazole-based agents. The ability of these compounds to inhibit bacterial and fungal enzymes has made them valuable tools in combating resistant strains. The unique combination of structural elements in this compound may enhance its efficacy against pathogens while reducing susceptibility to resistance mechanisms.

Future directions for research on this compound should focus on elucidating its mechanism of action through both computational modeling and experimental validation. High-throughput screening (HTS) could be employed to identify biological targets amenable to modulation by this molecule or its derivatives. Additionally, structure-activity relationship (SAR) studies would provide insights into how modifications at specific positions affect potency and selectivity.

The development of novel drug candidates often involves collaboration between chemists, biologists, and clinicians to ensure that promising molecules translate into effective therapies. This compound represents an excellent example of how interdisciplinary approaches can yield innovative solutions to complex medical challenges. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design platforms, researchers can accelerate the discovery process significantly.

In conclusion,4-{(E)-(4-Methoxyphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol (CAS No. 477857-65-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophoric elements positions it as a valuable tool for further exploration in drug discovery programs aimed at treating various diseases ranging from cancer to infectious disorders.